N-(2-ethyl-6-methylphenyl)-3-(2-furyl)acrylamide

• IUPAC Name: (E)-N-(2-ethyl-6-methylphenyl)-3-(furan-2-yl)prop-2-enamide
• InChI: InChI=1S/C16H17NO2/c1-3-13-7-4-6-12(2)16(13)17-15(18)10-9-14-8-5-11-19-14/h4-11H,3H2,1-2H3,(H,17,18)/b10-9+
• InChI Key: VWASRUWDZVPVDY-MDZDMXLPSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)C=CC2=CC=CO2)C
• Isomeric SMILES: CCC1=CC=CC(=C1NC(=O)/C=C/C2=CC=CO2)C
• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol

Description

Synthesis Analysis

The synthesis of N-(2-ethyl-6-methylphenyl)-3-(2-furyl)acrylamide and related compounds typically involves reactions that form the acrylamide moiety through condensation or addition reactions. For example, compounds similar to N-(2-ethyl-6-methylphenyl)-3-(2-furyl)acrylamide, such as 3-(furyl)-3-(diethoxyphosphoryl)acrylates, have been synthesized through reactions involving furoyl phosphonates and ethoxycarbonylmethylenetriphenylphosphorane, showing the versatility of furan-containing acrylamides in synthesis (Pevzner, 2016).

Molecular Structure Analysis

The molecular structure of acrylamide derivatives, including N-(2-ethyl-6-methylphenyl)-3-(2-furyl)acrylamide, is crucial for their chemical behavior and properties. X-ray crystallography and NMR techniques are often employed to determine the precise molecular configurations, as seen in studies involving similar compounds where the steric configurations and structural analyses provide insight into their chemical reactivity and interaction potentials (Yılmaz et al., 2017).

Chemical Reactions and Properties

Furan acrylamide derivatives engage in a variety of chemical reactions, highlighting their reactive acrylamide group and the aromatic furan ring. For instance, the oxidative cyclization of compounds similar to N-(2-ethyl-6-methylphenyl)-3-(2-furyl)acrylamide can lead to the formation of cyano-dihydrofuran carboxamides, demonstrating the reactivity of the acrylamide bond in oxidative conditions (Burgaz et al., 2007).

Physical Properties Analysis

The physical properties of N-(2-ethyl-6-methylphenyl)-3-(2-furyl)acrylamide, such as solubility, melting point, and crystalline structure, can vary based on its molecular configuration and substitutions. Similar compounds exhibit distinct physical properties that can be influenced by minor changes in their structure, indicating the importance of molecular configuration on the physical characteristics of these compounds (Kiryu & Iguchi, 1967).

Chemical Properties Analysis

The chemical properties of acrylamide derivatives are influenced by the acrylamide group and the attached furan ring. These compounds typically exhibit reactivity towards nucleophilic addition and can participate in various chemical transformations, including polymerization and cyclization reactions. The presence of the furan ring contributes to the compound's electron distribution and reactivity, making these molecules interesting subjects for chemical synthesis and modification studies (Ling et al., 1999).